Cas no 753447-73-3 (2-methylcyclopropane-1-carboximidamide)

• Product Name: 2-methylcyclopropane-1-carboximidamide
• CAS No: 753447-73-3
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• MDL: MFCD21106882
• CID: 5232477
• PubChem ID: 10285777
• Update Time: 2026-03-07

2-methylcyclopropane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboximidamide, 2-methyl-
• 2-Methylcyclopropane-1-carboximidamide
• 2-methylcyclopropane-1-carboximidamide

• MDL： MFCD21106882
• Inchi： 1S/C5H10N2/c1-3-2-4(3)5(6)7/h3-4H,2H2,1H3,(H3,6,7)
• InChI Key： VHHMCFRLHWLFFD-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)CC1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 2-methylcyclopropane-1-carboximidamide

Introduction to 2-Methylcyclopropane-1-Carboximidamide (CAS No 753447-73-3)

2-Methylcyclopropane-1-carboximidamide, identified by the CAS registry number 753447-73-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research in recent years, particularly in the context of its potential applications in drug development, polymer synthesis, and as a building block for advanced materials.

The molecular structure of 2-methylcyclopropane-1-carboximidamide is characterized by a cyclopropane ring fused with a carboximidamide group. The cyclopropane ring, known for its high ring strain, imparts unique reactivity and mechanical properties to the compound. The carboximidamide group, on the other hand, introduces functional versatility, enabling this compound to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules and high-performance polymers.

Recent advancements in synthetic chemistry have made it possible to synthesize 2-methylcyclopropane-1-carboximidamide with high precision and efficiency. Researchers have developed novel catalytic methods that allow for the controlled formation of the cyclopropane ring, ensuring the stability and purity of the final product. These methods have been optimized to minimize environmental impact and maximize yield, making this compound more accessible for industrial applications.

In terms of applications, 2-methylcyclopropane-1-carboximidamide has shown promise in the field of drug discovery. Its ability to form stable complexes with biological targets makes it a valuable lead compound for developing new therapeutic agents. Recent studies have demonstrated its potential in inhibiting key enzymes involved in disease pathways, offering new avenues for treating conditions such as cancer and neurodegenerative disorders.

Beyond its role in drug development, this compound has also been explored for its potential in materials science. The cyclopropane ring's inherent strain energy can be harnessed to create high-strength polymers with exceptional mechanical properties. Researchers have successfully incorporated 2-methylcyclopropane-1-carboximidamide into polymer networks, resulting in materials that exhibit superior durability and resistance to environmental factors.

The latest research on CAS No 753447-73-3 has focused on understanding its electronic properties and reactivity under various conditions. Advanced computational models have been employed to predict its behavior in different chemical environments, providing insights into its potential uses in electronic materials and energy storage systems. These findings underscore the compound's versatility and its growing importance in modern chemistry.

In conclusion, 2-methylcyclopropane-1-carboximidamide, with its distinctive structure and multifaceted applications, continues to be a focal point for scientific investigation. As researchers uncover new ways to harness its unique properties, this compound is poised to make significant contributions to diverse fields ranging from medicine to materials science.